Cas no 901242-53-3 (N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 901242-53-3
• MF: C₂₆H₂₅N₃O₃S
• MW: 459.56000494957
• CID: 5504925
• PubChem ID: 20852120
• Update Time: 2025-06-12

N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide
• AKOS001790400
• N-(3,4-dimethoxyphenyl)-2-[[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• F3407-1055
• N-(3,4-dimethoxyphenyl)-2-{[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]thio}acetamide
• 901242-53-3
• N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

• Inchi： 1S/C26H25N3O3S/c1-17-9-11-19(12-10-17)25-28-24(18-7-5-4-6-8-18)26(29-25)33-16-23(30)27-20-13-14-21(31-2)22(15-20)32-3/h4-15H,16H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： ZVTAFAKMACHZHN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=C(C=1)OC)OC)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 459.16166284g/mol
• Monoisotopic Mass: 459.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901242-53-3)

N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 901242-53-3, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a combination of aromatic rings, imidazole moieties, and sulfanyl groups, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The chemical structure of N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its unique properties. The presence of 3,4-dimethoxyphenyl and 4-methylphenyl substituents enhances its solubility and interaction with biological targets, while the imidazole ring and sulfanyl group provide additional sites for chemical modification and biological activity. These features make the compound a promising candidate for further investigation in the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications.

The synthesis of N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for the preparation of structurally diverse molecules.

The pharmacological properties of N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide have been evaluated through both in vitro and in vivo studies. Preliminary results indicate that the compound exhibits significant activity against several disease models, including inflammation and tumor growth. The mechanism of action appears to involve the modulation of signaling pathways that are critical for disease progression. These findings underscore the potential of this compound as a lead molecule for further drug development.

The structural features of N-(3,4-dimethoxyphenyl)-2-{2-(4-methylphenyl)-5-